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Compound of Interest

Compound Name: 5-Diazoimidazole-4-carboxamide

Cat. No.: B1140617 Get Quote

In the landscape of chemical biology and drug discovery, photo-crosslinking agents are

indispensable tools for elucidating molecular interactions. This guide provides a comprehensive

comparison of 5-Diazoimidazole-4-carboxamide (DICA) with established photo-crosslinking

agents, offering researchers, scientists, and drug development professionals a detailed

analysis of its potential and performance. While DICA is a known photosensitive compound, its

application as a photo-crosslinking agent is less documented than mainstream alternatives.

This guide will, therefore, evaluate its properties based on the known reactivity of diazo

compounds and compare them against widely used agents.

Performance Comparison of Photo-Crosslinking
Agents
The efficacy of a photo-crosslinking agent is determined by several key parameters, including

its activation wavelength, the reactivity of the intermediate species, and its crosslinking

efficiency. Below is a comparative summary of DICA and other common photo-crosslinkers.
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Feature

5-
Diazoimidazol
e-4-
carboxamide
(DICA)
(Inferred)

Diazirines Aryl Azides
Benzophenone
s

Activation

Wavelength
~350-380 nm 330-370 nm

265-275 nm

(simple), 300-

460 nm

(nitrophenyl)

~350-360 nm

Reactive

Intermediate
Carbene Carbene Nitrene Triplet Ketone

Crosslinking

Efficiency

Moderate

(Theoretically)
Moderate to High Moderate to High High

Non-specific

Binding

Potentially

significant

Generally lower

than aryl azides

Can be

significant
Moderate

Reactivity

Inserts into C-H,

O-H, and N-H

bonds

Inserts into C-H,

N-H, O-H, and S-

H bonds

Inserts into C-H,

N-H bonds, and

reacts with

nucleophiles

Abstracts

hydrogen from

C-H bonds

Stability

Known to be

unstable in

solution,

sensitive to light

and heat.[1]

Good

photostability

before activation.

Sensitive to

reducing agents.
Generally stable.

Mechanism of Action: A Visual Overview
Upon photoactivation, these agents generate highly reactive intermediates that form covalent

bonds with nearby molecules, thus "crosslinking" them. The general mechanism for diazo

compounds like DICA involves the light-induced expulsion of nitrogen gas to produce a reactive

carbene.
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Experimental Steps

Choice of Agent

Start: Prepare Sample

Incubate with
Photo-Crosslinker

UV Irradiation

Quench Reaction DICA (Carbene) Diazirine (Carbene) Aryl Azide (Nitrene) Benzophenone (Triplet Ketone)

Analyze Crosslinked Products
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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